3-Hydroxyisothiazole-5-carboxylic acid

• IUPAC Name: 3-oxo-1,2-thiazole-5-carboxylic acid
• InChI: InChI=1S/C4H3NO3S/c6-3-1-2(4(7)8)9-5-3/h1H,(H,5,6)(H,7,8)
• InChI Key: DJMBQQBASUEMTK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SNC1=O)C(=O)O
• Molecular Formula: C4H3NO3S
• Molecular Weight: 145.14 g/mol
• CAS No.: 1257444-26-0

Description

3-Hydroxyisothiazole-5-carboxylic acid is a chemical compound that belongs to the class of organic compounds known as carboxylic acids. It incorporates a carboxyl functional group, CO2H. The name carboxyl comes from the fact that a carbonyl and a hydroxyl group are attached to the same carbon.

Synthesis Analysis

The synthesis of this compound and its derivatives involves a variety of synthetic strategies. These compounds are characterized using 1H and 13C NMR and tested against various enzymes.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a heterocyclic ring containing nitrogen and oxygen atoms. The average molecular weight is around 129.071 Da.

Chemical Reactions Analysis

Carboxylic acids, including this compound, undergo a variety of chemical reactions. These reactions often involve the transformation of the carboxyl group, either by using a strong acid catalyst to protonate the carboxyl and make it a better acceptor or by converting the –OH into a better leaving group.

Physical And Chemical Properties Analysis

Carboxylic acids, including this compound, have specific physical and chemical properties. They are appreciably acidic due to the presence of a carboxyl functional group.

Scientific Research Applications

Synthetic Chemistry Applications

3-Hydroxyisothiazole-5-carboxylic acid and its derivatives serve as key intermediates in the synthesis of complex molecules. For instance, the conversion of 3-methyl-5-nitroisothiazole to its carboxylic acid form, followed by derivatization to amides, nitriles, aldehydes, and other derivatives, showcases its utility in constructing diverse molecular architectures (Walsh & Wooldridge, 1972). Similarly, the transformation of isothiazole compounds through reactions like lithiation, leading to carboxylic acids and iodocompounds, further emphasizes the versatility of these compounds in synthetic pathways (Micetich & Chin, 1970).

Materials Science and Catalysis

In materials science, this compound derivatives contribute to the development of new materials with unique properties. For example, the incorporation of 5-hydroxyisophthalic acid into a poly(ethylene oxide) matrix has led to membranes with enhanced CO2 permeability and selectivity, highlighting the potential of these compounds in gas separation technologies (Yoon & Kang, 2018). Additionally, coordination polymers based on isothiazole-derived ligands have shown improved catalytic activity and photoluminescence properties, opening avenues for their application in catalysis and optoelectronic devices (Wang et al., 2016).

Biological Studies

While direct applications of this compound in biological studies were not found in the provided literature, derivatives of isothiazole and related heterocycles have been explored for their biological activities. For instance, novel comenic acid derivatives containing isoxazole and isothiazole moieties have been synthesized and shown to exhibit synergistic effects with antitumor drugs, suggesting potential applications in chemotherapy (Kletskov et al., 2018).

Safety and Hazards

The safety data sheet for a similar compound, 5-Isopropylisoxazole-3-carboxylic acid, indicates that it may cause respiratory irritation, serious eye irritation, and skin irritation. It’s recommended to use only in a well-ventilated area and avoid breathing dust/fume/gas/mist/vapours/spray.

Future Directions

Research on heterocyclic carboxylic acid bioisosteres, including 3-Hydroxyisothiazole-5-carboxylic acid, is ongoing. These compounds are being used to map the orthosteric binding site of various receptors. The development of structural models has provided more insight into the molecular basis for binding.